Cas no 111257-92-2 (Benzo[1,2-b:4,3-b']difuran,2,7-dinitro- (9CI))

Benzo[1,2-b:4,3-b']difuran,2,7-dinitro- (9CI) structure
111257-92-2 structure
Product Name:Benzo[1,2-b:4,3-b']difuran,2,7-dinitro- (9CI)
CAS No:111257-92-2
MF:C10H4N2O6
MW:248.148562431335
CID:214653
PubChem ID:13814365
Update Time:2025-04-19

Benzo[1,2-b:4,3-b']difuran,2,7-dinitro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[1,2-b:4,3-b']difuran,2,7-dinitro- (9CI)
    • 2,7-Dinitrobenzo(1,2-b:4,3-b')difuran
    • Benzo(1,2-b:4,3-b')difuran, 2,7-dinitro-
    • 111257-92-2
    • Inchi: 1S/C10H4N2O6/c13-11(14)9-3-5-6-4-10(12(15)16)18-8(6)2-1-7(5)17-9/h1-4H
    • InChI Key: IELVSHCFTNALFD-UHFFFAOYSA-N
    • SMILES: O1C(=CC2=C1C=CC1=C2C=C([N+](=O)[O-])O1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 248.00693585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 52.54
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